alpha-[[(Tetrahydrofuran-2-ylmethyl)amino]methyl]benzenemethanol

• Molecular Formula: C13H19NO2
• Molecular Weight: 221.29 g/mol
• IUPAC Name: 2-(oxolan-2-ylmethylamino)-1-phenylethanol
• InChI: InChI=1S/C13H19NO2/c15-13(11-5-2-1-3-6-11)10-14-9-12-7-4-8-16-12/h1-3,5-6,12-15H,4,7-10H2
• InChI Key: PYEOOOAIPZMXCL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNCC(C2=CC=CC=C2)O

Description

Alpha-[[(Tetrahydrofuran-2-ylmethyl)amino]methyl]benzenemethanol is a useful research compound. Its molecular formula is C13H19NO2 and its molecular weight is 221.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of styrene oxide (1.20 g, 0.010 mole) and tetrahydrofurfurylamine (4.05 g, 0.040 mole) was heated on a steam bath for 2 hours. After standing at ambient temperature for 60 hours the reaction mixture was dissolved in 10 ml of methanol and the solution poured into 120 ml of ice-water. The aqueous mixture was extracted with methylene chloride (50 ml). The extract was dried (over magnesium sulfate) and concentrated to give an oil which began to solidify within one hour. The material was triturated with petroleum ether to obtain 0.73 g of an off-white solid (33%). The solid was recrystallized from isooctane; m.p. 70°-72° C.